Cas no 2228379-06-2 (tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate
• CAS No: 2228379-06-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6036865
• PubChem ID: 165829086
• Update Time: 2025-10-28

tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228379-06-2
• EN300-1898567
• tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate

• Inchi： 1S/C14H28N2O2/c1-10(14(8-9-14)13(5,6)15)16(7)11(17)18-12(2,3)4/h10H,8-9,15H2,1-7H3
• InChI Key： MRJULBGCTLGKFR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate

tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate, also known by its CAS number 2228379-06-2, is a complex organic compound with a diverse range of applications in various scientific and industrial fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate is characterized by a cyclopropane ring fused with an ethyl group and substituted with a tert-butyl carbamate moiety. This structure confers the compound with unique electronic and steric properties, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific cellular pathways.

One of the most notable advancements in the study of this compound involves its application in drug discovery. Researchers have explored its potential as a building block for creating bioisosteres—molecules that share similar physical properties but differ chemically—which can enhance drug efficacy and reduce side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how derivatives of this compound can be used to design inhibitors for kinase enzymes, which are crucial targets in cancer therapy.

In addition to its pharmaceutical applications, tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate has shown promise in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. A recent breakthrough involves its use in developing environmentally friendly pesticides that degrade rapidly under natural conditions, minimizing their impact on non-target species and ecosystems.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and carbonyl condensations. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling have significantly improved the efficiency and yield of these processes. For example, a 2023 paper in Nature Communications reported a novel method using palladium catalysts to synthesize this compound with unprecedented precision and scalability.

Beyond its practical applications, the study of tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate has contributed to our understanding of cyclopropane chemistry. Cyclopropane rings are known for their strained geometry, which can lead to unusual reactivity. By examining how substituents on the cyclopropane ring influence reactivity, researchers have gained insights into designing more efficient chemical reactions and predicting molecular behavior under various conditions.

In conclusion, tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]ethyl}-N-methylcarbamate, CAS number 2228379-06-2, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its importance as both a research tool and an industrial product. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future innovations across multiple disciplines.